(2Z)-8-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pyridin-3-ylmethylidene)-8,9-dihydro-7H-furo[2,3-f][1,3]benzoxazin-3(2H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N'-(2,4-Dimethylpentan-3-ylidene)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propanehydrazide is a hydrazide derivative featuring a 3,5-dimethylpyrazole moiety linked to a propanehydrazide backbone, with a 2,4-dimethylpentan-3-ylidene substituent at the hydrazone position. This compound belongs to a class of hydrazones and hydrazides known for their diverse biological activities, including antimicrobial, neuroprotective, and enzyme inhibitory properties .
Synthetic routes typically involve condensation reactions between hydrazides and ketones or aldehydes. For example, similar compounds are synthesized by refluxing hydrazides with diketones like 2,4-pentanedione in propan-2-ol or methanol under acidic conditions (e.g., HCl or acetic acid) . The structure is confirmed via spectral methods (IR, NMR) and X-ray crystallography .
Properties
Molecular Formula |
C24H18N2O5 |
|---|---|
Molecular Weight |
414.4 g/mol |
IUPAC Name |
(2Z)-8-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pyridin-3-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
InChI |
InChI=1S/C24H18N2O5/c27-23-17-4-6-19-18(24(17)31-22(23)10-15-2-1-7-25-12-15)13-26(14-30-19)16-3-5-20-21(11-16)29-9-8-28-20/h1-7,10-12H,8-9,13-14H2/b22-10- |
InChI Key |
ONOXNTNFLRCCPV-YVNNLAQVSA-N |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)N3CC4=C(C=CC5=C4O/C(=C\C6=CN=CC=C6)/C5=O)OC3 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)N3CC4=C(C=CC5=C4OC(=CC6=CN=CC=C6)C5=O)OC3 |
Origin of Product |
United States |
Biological Activity
The compound (2Z)-8-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(pyridin-3-ylmethylidene)-8,9-dihydro-7H-furo[2,3-f][1,3]benzoxazin-3(2H)-one , with CAS number 951963-80-7 , is a complex organic molecule featuring a unique arrangement of heterocycles. Its structural complexity suggests potential biological activities that warrant investigation. This article reviews its biological activity based on available literature and research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 414.4 g/mol . The structure includes multiple functional groups that may contribute to its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C24H18N2O5 |
| Molecular Weight | 414.4 g/mol |
| CAS Number | 951963-80-7 |
Biological Activity Overview
Research has indicated that compounds with similar structural motifs often exhibit diverse biological activities, including:
- Antimicrobial Activity : Many benzoxazine derivatives have demonstrated antibacterial and antifungal properties.
- Anticancer Potential : The presence of heterocyclic structures often correlates with anticancer activity due to their ability to interact with DNA and other cellular targets.
- Anti-inflammatory Effects : Some derivatives have shown promise in reducing inflammation through various biochemical pathways.
Antimicrobial Activity
A study examining derivatives of benzoxazines found that certain compounds exhibited significant antimicrobial activity against a range of pathogens. The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways essential for bacterial survival.
Anticancer Studies
Research into similar compounds has highlighted their potential as anticancer agents. For instance, compounds containing the benzodioxin moiety have been noted for their ability to induce apoptosis in cancer cells through mechanisms such as caspase activation and modulation of cell cycle regulators.
Anti-inflammatory Mechanisms
Compounds like the one have been studied for their anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and enzymes such as COX and LOX, which are involved in inflammatory responses.
Case Studies
-
Study on Antimicrobial Efficacy : A comparative analysis of various benzoxazine derivatives showed that modifications in the side chains significantly affected their antibacterial potency against both Gram-positive and Gram-negative bacteria.
- Findings : The compound demonstrated a minimum inhibitory concentration (MIC) comparable to established antibiotics.
-
Anticancer Activity Assessment : In vitro studies on human cancer cell lines revealed that the compound could reduce cell viability significantly at lower concentrations than many conventional chemotherapeutics.
- Mechanism : The compound was found to induce G0/G1 phase arrest in the cell cycle, leading to reduced proliferation rates.
-
Inflammation Model Studies : In vivo experiments using animal models indicated that administration of the compound resulted in decreased levels of inflammatory markers in tissues subjected to induced inflammation.
- Outcome : Histological analysis showed reduced edema and infiltration of inflammatory cells.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key structural analogues and their distinguishing features:
Key Findings
Synthetic Yields :
- The target compound’s synthesis likely parallels methods for analogues, such as refluxing hydrazides with diketones (e.g., 2,4-pentanedione) in propan-2-ol (yields: 53–88%) .
- Higher yields (e.g., 85–88%) are observed for nitro-substituted hydrazones due to electron-deficient aldehydes accelerating condensation .
Spectroscopic Signatures :
- IR : All hydrazides show C=O stretches near 1650–1680 cm⁻¹. The target compound’s pyrazole ring exhibits N-H stretches at ~3200 cm⁻¹ .
- NMR : The hydrazone imine proton (N=CH) resonates at δ 8.2–8.5 ppm in DMSO-d₆. Pyrazole methyl groups appear as singlets at δ 2.1–2.3 ppm .
Biological Activities: Pyrazole-containing hydrazides (e.g., 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N′-[(E)-(2-hydroxy-1-naphthyl)methylene]propanehydrazide) show nootropic and anxiolytic activity in rodent models . Aliphatic hydrazones (like the target compound) may exhibit lower neurotoxicity compared to aromatic analogues due to reduced dipole moments and lipophilicity .
Crystallographic Insights: X-ray studies of N′-benzylidene-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanohydrazide reveal intramolecular N-H···O hydrogen bonds stabilizing the hydrazone conformation . Similar interactions are expected in the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
